Cas no 149017-69-6 (a-D-Ribofuranose,4-C-methyl-1,2-O-(1-methylethylidene)-3,5-bis-O-(phenylmethyl)-)
149017-69-6 structure
Product Name:a-D-Ribofuranose,4-C-methyl-1,2-O-(1-methylethylidene)-3,5-bis-O-(phenylmethyl)-
CAS No:149017-69-6
MF:C23H28O5
MW:384.465427398682
CID:160723
PubChem ID:197579
Update Time:2025-04-19
a-D-Ribofuranose,4-C-methyl-1,2-O-(1-methylethylidene)-3,5-bis-O-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- a-D-Ribofuranose,4-C-methyl-1,2-O-(1-methylethylidene)-3,5-bis-O-(phenylmethyl)-
- 3,5-Di-O-benzyl-1,2-isopropylidene-4C-methylribofuranose
- 3-O-benzyl-4-[(benzyloxy)methyl]-5-deoxy-1,2-O-(1-methylethylidene)-beta-L-lyxofuranose
- Bbicme-D-ribofuranose
- (3aR,5R,6S,6aR)-2,2,5-trimethyl-6-phenylmethoxy-5-(phenylmethoxymethyl)-6,6a-dihydro-3aH-furo[2,3-d][1,3]dioxole
- SCHEMBL6839628
- 149017-69-6
-
- Inchi: 1S/C23H28O5/c1-22(2)26-19-20(25-15-18-12-8-5-9-13-18)23(3,28-21(19)27-22)16-24-14-17-10-6-4-7-11-17/h4-13,19-21H,14-16H2,1-3H3/t19-,20+,21+,23-/m1/s1
- InChI Key: IYHSCPYMAVOTQF-BESBDSHLSA-N
- SMILES: O1[C@H]2[C@@H]([C@@H]([C@@]1(C)COCC1C=CC=CC=1)OCC1C=CC=CC=1)OC(C)(C)O2
Computed Properties
- Exact Mass: 384.19367399g/mol
- Monoisotopic Mass: 384.19367399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 46.2Ų
a-D-Ribofuranose,4-C-methyl-1,2-O-(1-methylethylidene)-3,5-bis-O-(phenylmethyl)- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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